5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C9H7BrN2O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
• InChI Key: CAJCGTZYHFBZAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=CC=C2)Br
• Molecular Formula: C9H7BrN2O
• DSSTOX Substance ID: DTXSID20599340
• Molecular Weight: 239.07 g/mol
• CAS No.: 160377-58-2

Description

5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potentials

1,3,4-Oxadiazole, a five-membered aromatic ring similar to the core structure in 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole, is noted for its broad range of bioactivities due to effective binding with various enzymes and receptors. This class of compounds demonstrates significant therapeutic potential across a wide spectrum of medicinal chemistry, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, and antiviral applications, among others. The unique structural features facilitate the development of derivatives with high therapeutic potency, making them valuable for treating diverse ailments (Verma et al., 2019).

Synthesis and Pharmacology

Recent advancements in the synthesis and pharmacological evaluation of oxadiazole derivatives, including the 1,2,4-oxadiazole variety, have underscored their favorable physical, chemical, and pharmacokinetic properties. These properties enhance their pharmacological activities through hydrogen bond interactions with biomacromolecules. Oxadiazole derivatives exhibit a wide range of activities, such as antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer properties (Wang et al., 2022).

Synthetic Strategies for Psychological Disorders

Oxadiazole derivatives, including the 1,2,4-oxadiazole forms, have shown considerable promise in treating psychological disorders. These compounds are being explored for their efficacy in managing conditions such as Parkinson's disease, Alzheimer's, schizophrenia, and epilepsy. The synthesis strategies for oxadiazole derivatives are critical for developing new molecules that can offer superior efficacy with minimal side effects (Saxena et al., 2022).

Metal-Ion Sensing Applications

1,3,4-Oxadiazole scaffolds are pivotal in creating fluorescent frameworks for potential chemosensors. These molecules are chosen for their high photoluminescent quantum yield, excellent thermal and chemical stability, and the presence of potential coordination sites (N and O donor atoms), making them a prominent choice for metal-ions sensors. The sensing mechanisms include photo-induced electron transfer and complex formation, highlighting the versatility of oxadiazole derivatives in scientific applications beyond pharmacology (Sharma et al., 2022).